Cas no 618407-11-7 (2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole)

2-Methyl-3-((4-methylpiperazin-1-yl)(thiophen-2-yl)methyl)-1H-indole is a heterocyclic compound featuring a fused indole core substituted with a thiophene and 4-methylpiperazine moiety. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to the presence of both electron-rich indole and thiophene rings, as well as the basic piperazine group, which may enhance binding affinity to biological targets. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures high purity and reproducibility, critical for research applications. The combination of these features suggests utility in the development of bioactive molecules, particularly in CNS or receptor-targeted therapies.
2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole structure
618407-11-7 structure
Product Name:2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole
CAS No:618407-11-7
MF:C19H23N3S
MW:325.471022844315
CID:5262271
Update Time:2025-06-08

2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-methyl-3-[(4-methyl-1-piperazinyl)-2-thienylmethyl]-
    • 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole
    • Inchi: 1S/C19H23N3S/c1-14-18(15-6-3-4-7-16(15)20-14)19(17-8-5-13-23-17)22-11-9-21(2)10-12-22/h3-8,13,19-20H,9-12H2,1-2H3
    • InChI Key: ZXTDMEVOZZTVJO-UHFFFAOYSA-N
    • SMILES: CC1NC2C(=CC=CC=2)C=1C(N1CCN(C)CC1)C1SC=CC=1

2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-399849-0.05g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
0.05g
$154.0 2025-02-20
Enamine
EN300-399849-0.1g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
0.1g
$231.0 2025-02-20
Enamine
EN300-399849-0.25g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
0.25g
$329.0 2025-02-20
Enamine
EN300-399849-0.5g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
0.5g
$519.0 2025-02-20
Enamine
EN300-399849-1.0g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
1.0g
$665.0 2025-02-20
Enamine
EN300-399849-2.5g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
2.5g
$1303.0 2025-02-20
Enamine
EN300-399849-5.0g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
5.0g
$1927.0 2025-02-20
Enamine
EN300-399849-10.0g
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 95.0%
10.0g
$2859.0 2025-02-20
Life Chemicals
F1387-0065-2μmol
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 90%+
2μl
$57.0 2023-07-07
Life Chemicals
F1387-0065-5μmol
2-methyl-3-[(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl]-1H-indole
618407-11-7 90%+
5μl
$63.0 2023-07-07

Additional information on 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole

Comprehensive Analysis of 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole (CAS No. 618407-11-7)

The compound 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole (CAS No. 618407-11-7) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This indole derivative features a unique combination of a thiophene ring and a methylpiperazine moiety, which are known to contribute to its potential pharmacological properties. Researchers are particularly interested in its role as a scaffold for developing novel therapeutic agents, especially in the context of central nervous system (CNS) disorders and oncological targets.

One of the key reasons for the growing interest in CAS 618407-11-7 is its structural similarity to other bioactive indole derivatives, such as those used in serotonin receptor modulation. The presence of the 4-methylpiperazin-1-yl group suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in current drug development. This aligns with the increasing demand for precision medicine and targeted therapies, which are frequently searched terms in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the thiophen-2-yl moiety in 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole offers interesting reactivity patterns. Thiophene-containing compounds are often explored for their electron-rich properties and bioisosteric potential, making them valuable in structure-activity relationship (SAR) studies. This is particularly relevant given the current focus on AI-assisted molecular design and computational chemistry, where researchers frequently search for "heterocyclic compound optimization" or "drug-like scaffold design."

The methyl group at the 2-position of the indole ring in CAS 618407-11-7 is another critical feature, as it may influence the compound's metabolic stability and blood-brain barrier permeability. These factors are essential for CNS drug development, a trending topic in pharmaceutical research. Recent publications have highlighted the importance of such modifications in addressing challenges like drug resistance and off-target effects, which are common search queries in academic circles.

In the context of green chemistry and sustainable synthesis, the preparation of 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole presents opportunities for innovative catalytic methods. Researchers are increasingly searching for "atom-economical heterocycle synthesis" and "catalytic C-H functionalization," which could be applied to this compound's production. Its structural complexity also makes it a candidate for continuous flow chemistry applications, another hot topic in modern organic synthesis.

From an analytical standpoint, CAS 618407-11-7 poses interesting challenges for spectroscopic characterization. The combination of indole, thiophene, and piperazine rings creates a unique fingerprint in techniques like NMR spectroscopy and mass spectrometry. This is particularly relevant given the current emphasis on quality by design (QbD) in pharmaceutical development, where comprehensive analytical profiling is crucial.

The potential applications of 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole extend beyond traditional small-molecule drugs. Its structure makes it a candidate for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies, which are among the most searched topics in contemporary drug discovery. The compound's ability to potentially interact with multiple biological targets also aligns with the growing interest in polypharmacology approaches.

In conclusion, CAS 618407-11-7 represents a fascinating case study in modern medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for research in drug discovery, chemical biology, and pharmaceutical development. As the scientific community continues to explore innovative therapeutic strategies, compounds like 2-methyl-3-(4-methylpiperazin-1-yl)(thiophen-2-yl)methyl-1H-indole will undoubtedly play a significant role in shaping the future of medicine.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.